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Henatinib's Mechanism of Action

Henatinib is an orally active, small-molecule multikinase inhibitor. Its primary antitumor activities are

believed to come from inhibiting the following key kinases [1]:

Target Kinase IC50 Value (nM) Primary Role in Cancer

VEGFR-2 0.6 nM Angiogenesis (formation of new blood vessels for tumors)

c-Kit 3.3 nM Tumor cell proliferation and survival

PDGFR 41.5 nM Tumor cell proliferation and stromal support

In preclinical models, Henatinib significantly inhibited VEGFR-2 phosphorylation and its downstream

signaling pathway in human umbilical vein endothelial cells (HUVECs), leading to the suppression of

VEGF-stimulated cell proliferation, migration, and tubule formation [1].

Analytical Method from an Early Clinical Study

One published study details the analytical method used to measure Henatinib concentrations in a Phase I

pharmacokinetic study. The method itself is a robust protocol that may be useful for your research.
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The following diagram illustrates the workflow for quantifying Henatinib in human plasma and urine using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):
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Workflow for the LC-MS/MS method to determine Henatinib concentration in human plasma and urine [2].

The key parameters of this validated method are summarized below [2]:
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Parameter Specification

Analytical Technique Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)

Sample Preparation Protein precipitation with methanol

Internal Standard Midazolam

Analytical Runtime 3.5 minutes per sample

Linearity Range (Plasma) 0.100 - 400 ng/mL

Lower Limit of Quantification (LLOQ)
(Plasma)

0.100 ng/mL

Linearity Range (Urine) 1.00 - 2500 ng/mL

Lower Limit of Quantification (LLOQ)
(Urine)

1.00 ng/mL

Intra-/Inter-day Precision < 9.2%

How to Potentially Find More Information

The lack of public data is common for drugs that do not advance in development. If you need to pursue this

further, consider these avenues:

Clinical Trial Registries: Search for Henatinib on clinical trial registries like ClinicalTrials.gov and

the Chinese Clinical Trial Registry (ChiCTR). Even if results are not posted, protocol details might be
available.

Patent Databases: The patent literature (referenced in [3]) can sometimes contain more detailed
experimental data, including from early-stage human studies, than published journals.

Scientific Reviews: Look for review articles on multikinase inhibitors, as they might summarize or
cite the Phase I findings for Henatinib.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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